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DL-Glutamate, also known as DL-glutamic acid or 2-aminoglutarate, belongs to the class of organic compounds known as glutamic acid and derivatives. Glutamic acid and derivatives are compounds containing glutamic acid or a derivative thereof resulting from reaction of glutamic acid at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. DL-Glutamate exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). DL-Glutamate is also a parent compound for other transformation products, including but not limited to, gamma-glu-leu, gamma-glutamylphenylalanine, and gamma-glutamylthreonine. Outside of the human body, DL-glutamate can be found in a number of food items such as yellow wax bean, yellow bell pepper, orange bell pepper, and green bell pepper. This makes DL-glutamate a potential biomarker fo...
Other Compounds (1)